Cas no 2228848-25-5 (methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate)

• Product Name: methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate
• CAS No: 2228848-25-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5952918
• PubChem ID: 165844483
• Update Time: 2025-05-21

methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate
• methyl 4-(dimethylamino)-3-[(oxiran-2-yl)methyl]benzoate
• 2228848-25-5
• EN300-1768996

• Inchi： 1S/C13H17NO3/c1-14(2)12-5-4-9(13(15)16-3)6-10(12)7-11-8-17-11/h4-6,11H,7-8H2,1-3H3
• InChI Key： IIUMYNOCUGSEMC-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=C(C(=O)OC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Additional information on methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate

Professional Introduction to Methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate (CAS No. 2228848-25-5)

Methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate, a compound with the chemical formula C₁₄H₁₉O₃ and CAS number 2228848-25-5, is a versatile intermediate in the field of pharmaceutical and chemical research. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules.

The molecular structure of methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate features a benzoate core substituted with a dimethylamino group at the 4-position and an oxiran-2-ylmethyl group at the 3-position. This arrangement imparts distinctive reactivity, making it a valuable building block for constructing more complex molecules. The presence of both electron-donating and electron-withdrawing groups enhances its utility in various synthetic transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. The oxiran moiety in this compound is particularly noteworthy, as it can participate in nucleophilic substitution reactions, allowing for further functionalization. This property makes it an attractive candidate for the synthesis of pharmacophores targeting various biological pathways.

One of the most compelling aspects of methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By modifying the benzoate core with functional groups like dimethylamino and oxiran-2-ylmethyl, researchers can fine-tune the interactions with target kinases, leading to the discovery of more effective inhibitors.

Recent studies have highlighted the compound's potential in the synthesis of small-molecule drugs that modulate protein-protein interactions. The dimethylamino group enhances solubility and bioavailability, while the oxiran ring provides a handle for further derivatization. These characteristics make it an excellent candidate for structure-based drug design, where computational methods are used to predict how a molecule will interact with its biological target.

The pharmaceutical industry has been particularly interested in exploring new ways to treat neurological disorders. The unique structural features of methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate suggest its potential as a precursor for neuroactive compounds. By leveraging its reactivity, researchers can develop molecules that interact with neurotransmitter receptors or ion channels, offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The ability to incorporate functional groups into polymers and other materials derived from it can lead to novel materials with enhanced properties. For instance, polymers functionalized with oxiran groups can undergo ring-opening polymerization, creating materials with tailored mechanical and thermal characteristics.

The synthesis of methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the desired framework efficiently. The use of green chemistry principles has also been explored to minimize waste and improve sustainability in its production.

The safety profile of this compound is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE).

In conclusion, methyl 4-(dimethylamino)-3-(oxiran-2-yl)methylbenzoate (CAS No. 2228848-25-5) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse synthetic pathways, making it a valuable tool for drug discovery and material science innovation. As research continues to uncover new applications for this compound, its importance is likely to grow further.